Cas no 2172188-42-8 (2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172188-42-8
• MF: C₁₀H₁₃F₃N₄O
• MW: 262.231631994247
• CID: 6040349
• PubChem ID: 165761357
• Update Time: 2025-07-09

2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599299
• 2172188-42-8

• Inchi： 1S/C10H13F3N4O/c1-7(18)3-2-6-17-9(10(11,12)13)8(4-5-14)15-16-17/h7,18H,2-4,6H2,1H3
• InChI Key： HLPRCNATZYUQKP-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCC(C)O)(F)F

Computed Properties

• Exact Mass: 262.10414554g/mol
• Monoisotopic Mass: 262.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(4-Hydroxypentyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazol-4-Ylacetonitrile (CAS No. 2172188-42-8)

The compound 2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by the CAS registry number 2172188-42-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of a trifluoromethyl group and an acetonitrile functional group further enhances its chemical versatility and reactivity.

The structure of this compound is characterized by its unique substitution pattern. The 4-hydroxypentyl group attached to the triazole ring introduces hydrophilic properties, which can influence the compound's solubility and bioavailability. On the other hand, the trifluoromethyl group contributes to the molecule's stability and lipophilicity, making it suitable for applications in drug design and material science.

In recent years, there has been a growing interest in triazole-containing compounds due to their potential as building blocks in medicinal chemistry. Studies have shown that triazoles can exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The integration of a hydroxypentyl group in this compound adds another layer of complexity to its potential pharmacological profile.

The synthesis of this compound involves a series of advanced organic reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and high-throughput screening.

The application of this compound extends beyond traditional pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for exploring new materials with tailored properties. For instance, the acetonitrile group can participate in hydrogen bonding interactions, which is crucial for designing self-healing materials or stimuli-responsive systems.

In terms of environmental impact, the stability and biodegradability of this compound are critical factors that need to be considered. Recent studies have focused on evaluating its persistence in different environmental conditions and assessing its potential risks to aquatic ecosystems.

The development of efficient analytical methods for detecting and quantifying this compound is another area of active research. Techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its structure and monitoring its behavior in complex matrices.

In conclusion, the compound 2-1-(4-hydroxypentyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172188-42-8) represents a promising candidate for advancing our understanding of triazole chemistry and its applications in diverse fields. Continued research into its properties will undoubtedly unlock new possibilities for innovation in science and technology.